Cas no 2034564-56-0 (N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide)
N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-(N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)sulfamoyl)phenyl)acetamide
- N-[4-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethylsulfamoyl]phenyl]acetamide
- N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide
-
- Inchi: 1S/C17H20N4O4S/c1-12(22)19-14-4-6-15(7-5-14)26(24,25)18-10-11-21-17(23)9-8-16(20-21)13-2-3-13/h4-9,13,18H,2-3,10-11H2,1H3,(H,19,22)
- InChI Key: SYCPAHPWWZMXLZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)NC(C)=O)(NCCN1C(C=CC(C2CC2)=N1)=O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 714
- XLogP3: 0.1
- Topological Polar Surface Area: 116
N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6564-2742-2μmol |
N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide |
2034564-56-0 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6564-2742-5μmol |
N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide |
2034564-56-0 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6564-2742-10μmol |
N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide |
2034564-56-0 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6564-2742-20μmol |
N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide |
2034564-56-0 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6564-2742-1mg |
N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide |
2034564-56-0 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6564-2742-2mg |
N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide |
2034564-56-0 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6564-2742-3mg |
N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide |
2034564-56-0 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6564-2742-4mg |
N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide |
2034564-56-0 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6564-2742-5mg |
N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide |
2034564-56-0 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6564-2742-10mg |
N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide |
2034564-56-0 | 10mg |
$79.0 | 2023-09-08 |
N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide
Comprehensive Analysis of N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide (CAS 2034564-56-0) and Its Applications
The compound N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide (CAS 2034564-56-0) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a cyclopropyl group and a pyridazinone core, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its unique sulfamoyl and acetamide functional groups, which are known to contribute to bioactivity and target specificity.
In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and personalized therapies. N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide has emerged as a candidate for studying kinase inhibition and receptor binding, aligning with trends in cancer research and inflammatory diseases. Its CAS 2034564-56-0 identifier ensures precise tracking in global chemical databases, facilitating collaborative research.
The synthesis of this compound involves multi-step organic reactions, with emphasis on sulfonamide linkage formation and cyclopropyl integration. These steps are critical for achieving high purity and yield, which are essential for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide, ensuring compliance with regulatory standards.
From a commercial perspective, the compound’s applications extend to high-throughput screening (HTS) and lead optimization in drug development. Its structural features, including the dihydropyridazinone moiety, are being explored for neuroprotective and metabolic disorder applications. These areas are currently trending in scientific literature, reflecting broader interest in multi-target therapeutics and polypharmacology.
Environmental and safety profiles of CAS 2034564-56-0 are also under scrutiny, particularly in the context of green chemistry principles. Researchers are optimizing synthetic routes to minimize waste and energy consumption, addressing growing concerns about sustainable pharmaceutical production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), which emphasize responsible chemical innovation.
In summary, N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide represents a convergence of cutting-edge chemistry and biomedical research. Its versatility and relevance to drug discovery hotspots ensure its continued prominence in scientific discourse. For further details on CAS 2034564-56-0, consult peer-reviewed journals or specialized chemical catalogs.
2034564-56-0 (N-(4-{[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)